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Compound of Interest

Compound Name: Desferriferribactin

Cat. No.: B1670288 Get Quote

IMMEDIATE SAFETY PRECAUTIONS: Always consult the manufacturer's Safety Data Sheet

(SDS) before handling or disposing of any chemical. For Desferriferribactin, the SDS is the

primary source of safety and disposal information.

This guide provides essential logistical and safety information for the proper disposal of

Desferriferribactin, a siderophore and iron-chelating agent used in research. The following

procedures are based on general laboratory safety protocols and specific guidance from

available Safety Data Sheets. Adherence to these steps is critical for ensuring personnel safety

and environmental compliance.

Pre-Disposal Safety and Handling
Before beginning any disposal procedures, ensure you are equipped with the appropriate

Personal Protective Equipment (PPE) as recommended by the SDS. This typically includes:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Compatible chemical-resistant gloves.

Body Protection: A laboratory coat or other protective garments to prevent skin contact.

Handle Desferriferribactin in a well-ventilated area, such as a chemical fume hood, to avoid

inhalation of any dust or aerosols.
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Step-by-Step Disposal Procedure
The disposal of Desferriferribactin should be managed as a controlled chemical waste

stream. Discharge into the environment, including down the drain, must be avoided[1].

Waste Collection:

Collect all Desferriferribactin waste, including unused product and any materials

contaminated with the compound (e.g., pipette tips, weighing boats, gloves), in a

dedicated and clearly labeled waste container.

Ensure the container is made of a material compatible with the chemical and is in good

condition with a secure, tight-fitting lid.

Waste Labeling:

The waste container must be clearly labeled as "Hazardous Waste" (or as required by

your institution's waste management policy).

The label should include the full chemical name ("Desferriferribactin"), the approximate

quantity of the waste, and the date of accumulation.

Waste Storage:

Store the sealed waste container in a designated satellite accumulation area (SAA) within

the laboratory.

The storage area should be secure, well-ventilated, and away from incompatible materials.

Follow your institution's guidelines regarding the maximum volume of waste and the

maximum time it can be stored in the laboratory.

Arranging for Disposal:

Once the waste container is full or has reached its storage time limit, arrange for its

collection by your institution's Environmental Health and Safety (EHS) department or a

licensed hazardous waste disposal contractor.
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Do not attempt to dispose of the chemical waste in regular trash or pour it down the

sanitary sewer.

Key Disposal Considerations for Iron Chelators
The following table summarizes crucial factors to consider when disposing of

Desferriferribactin and other iron-chelating compounds.

Consideration Guideline Rationale

Regulatory Compliance

Adhere to local, state, and

federal regulations for

hazardous waste disposal.

Ensures legal compliance and

prevents environmental

contamination.

Safety Data Sheet (SDS)

Always consult the SDS for

specific handling and disposal

instructions.

The SDS provides

manufacturer-specific

information on hazards and

appropriate disposal methods.

Waste Segregation

Collect Desferriferribactin

waste separately from other

chemical waste streams unless

otherwise directed by EHS.

Prevents potentially hazardous

chemical reactions and

ensures proper disposal

routing.

Container Management

Use compatible, sealed, and

clearly labeled containers for

waste accumulation.

Prevents leaks, spills, and

misidentification of waste,

ensuring safe handling and

disposal.

Environmental Impact

Do not dispose of

Desferriferribactin down the

drain or in regular trash.

Iron chelators can have

ecotoxicological effects and

should not be released into the

environment.

Laboratory Chemical Waste Disposal Workflow
The following diagram illustrates the general decision-making process for the disposal of

laboratory chemical waste, including compounds like Desferriferribactin.
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Caption: Decision workflow for laboratory chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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